4-cyano-N-(furan-2-ylmethyl)-N-(thiophen-3-ylmethyl)benzamide

• IUPAC Name: 4-cyano-N-(furan-2-ylmethyl)-N-(thiophen-3-ylmethyl)benzamide
• InChI: InChI=1S/C18H14N2O2S/c19-10-14-3-5-16(6-4-14)18(21)20(11-15-7-9-23-13-15)12-17-2-1-8-22-17/h1-9,13H,11-12H2
• InChI Key: DIJROKOANBXQOU-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CN(CC2=CSC=C2)C(=O)C3=CC=C(C=C3)C#N
• Molecular Formula: C18H14N2O2S
• Molecular Weight: 322.4 g/mol

Description

4-cyano-N-(furan-2-ylmethyl)-N-(thiophen-3-ylmethyl)benzamide, also known as TAK-659, is a small molecule inhibitor that has attracted significant attention in recent years due to its potential as a therapeutic agent for the treatment of various types of cancer. TAK-659 has been shown to exhibit potent antitumor activity against a range of cancer cell lines, including those that are resistant to other chemotherapeutic agents. In

Scientific Research Applications

Synthesis and Chemical Reactivity

Research has shown that derivatives similar to 4-cyano-N-(furan-2-ylmethyl)-N-(thiophen-3-ylmethyl)benzamide can be synthesized through microwave-assisted tandem reactions, highlighting a method for creating complex molecules efficiently (A. Mal’kina et al., 2013). These methodologies demonstrate the compound's relevance in synthetic organic chemistry, providing pathways to novel structures with potential biological and material applications.

Antimicrobial Applications

A study on furan/thiophene-1,3-benzothiazin-4-one hybrids, which share structural motifs with 4-cyano-N-(furan-2-ylmethyl)-N-(thiophen-3-ylmethyl)benzamide, showed significant antimicrobial activity, suggesting potential for developing new antimicrobial agents (Łukasz Popiołek et al., 2016). This indicates the compound's potential utility in addressing microbial resistance issues.

Photovoltaic Applications

The synthesis of organic dyes containing benzo[b]furan and thiophene units for use in dye-sensitized solar cells has been explored, with some compounds achieving significant solar-to-electric conversion efficiencies (I. Jung et al., 2007). This highlights the role of such compounds in the development of renewable energy technologies, particularly in optimizing the efficiency of solar cells through molecular engineering.

Material Science

Compounds containing furan and thiophene rings have been investigated for their solvatochromism and crystallochromism, offering insights into the interactions in solid-state and liquid environments. These studies are crucial for the development of materials with specific optical properties, which can be applied in various technological applications (Mohamed El-Sayed et al., 2003).